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Compound of Interest

Compound Name: 4,5,6-Trichloropyrimidine

Cat. No.: B159284

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of 4,5,6-
trichloropyrimidine, a halogenated heterocyclic building block used in various chemical
syntheses.

Core Molecular Data

The fundamental molecular characteristics of 4,5,6-trichloropyrimidine are summarized
below. This data is crucial for stoichiometric calculations, analytical characterization, and
interpretation of experimental results.

Property Value

Molecular Formula C4HCI3N2[1][2]
Molecular Weight 183.42 g/mol [1][2][3][4]
CAS Number 1780-27-4[1]

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 4,5,6-trichloropyrimidine were
not available in the initial search results. For methodologies, researchers should consult
specialized chemical synthesis literature and databases.
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Logical Relationship of Molecular Properties

The following diagram illustrates the relationship between the chemical name, its empirical
formula, and its calculated molecular weight.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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